Cas no 345311-09-3 (5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 345311-09-3
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD08448159
• CID: 304946
• PubChem ID: 17998718
• Update Time: 2025-04-19

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine
• 1,2,4-Triazolo[4,3-a]pyrazine,5,6,7,8-tetrahydro-
• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• 5,6,7,8-TETRAHYDRO-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE HYDROCHLORIDE
• 1,2,4-Triazolo[4,3-a]pyrazine,5,6,7,8-tetrahydro
• 1,2,4-Triazolo[4,3-a]pyrazine,5,6,7,8-tetrahydro-(9CI)
• 5,6,7,8-Tetrahydro-1,2,4-triazolo[4,3-a]pyrazine
• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• BCP14519
• AC-5751
• SY012812
• 345311-09-3
• FT-0602241
• 5-Naphthalen-2-yl-1H-pyrazole-3-carboxylicacid
• BB 0260993
• 1,2,4-Triazolo[4,3-a]pyrazine, 5,6,7,8-tetrahydro-
• [1,2,4]triazolo[4,3-a]piperazine
• CS-0050470
• A6074
• A840643
• Z1138834285
• BCP31652
• SCHEMBL109072
• BS-13136
• MFCD04115284
• DTXSID00956053
• EN300-71125
• SB36739
• UMEIYBJBGZKZOS-UHFFFAOYSA-N
• AKOS006338816
• STL301206

• MDL： MFCD08448159
• Inchi： 1S/C5H8N4/c1-2-9-4-7-8-5(9)3-6-1/h4,6H,1-3H2
• InChI Key： UMEIYBJBGZKZOS-UHFFFAOYSA-N
• SMILES： N12C=NN=C1CNCC2

Computed Properties

• Exact Mass: 160.05200
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: -1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 319.8±52.0℃/760mmHg
• Flash Point: 147.187℃
• Refractive Index: 1.5645
• PSA: 42.74000
• LogP: 0.51210
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines